![molecular formula C19H13Cl2N3O2 B278474 2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide](/img/structure/B278474.png)
2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide, also known as CBN, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. CBN belongs to the class of nicotinamide derivatives and has been found to exhibit promising anti-inflammatory, analgesic, and neuroprotective effects.
Mechanism of Action
The exact mechanism of action of 2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide is not yet fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating various signaling pathways involved in inflammation, pain, and neurodegeneration. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, and also to inhibit the activation of NF-κB, a transcription factor involved in inflammation. This compound has also been found to activate the cannabinoid receptors CB1 and CB2, which are involved in pain modulation and neuroprotection.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. This compound has also been found to reduce the levels of oxidative stress markers such as malondialdehyde (MDA) and increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Moreover, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide in lab experiments is its high potency and specificity. This compound has been found to exhibit potent anti-inflammatory and analgesic effects at low doses. Moreover, this compound has a low toxicity profile and does not exhibit any significant side effects. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide. One of the areas of interest is the development of novel this compound derivatives with improved solubility and pharmacokinetic properties. Moreover, the potential of this compound as a therapeutic agent for various neurodegenerative diseases such as Alzheimer's and Parkinson's disease needs to be further explored. Additionally, the anticancer properties of this compound need to be investigated in more detail, and the underlying mechanisms of action need to be elucidated.
Synthesis Methods
The synthesis of 2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide involves a multi-step process that starts with the preparation of 3-chlorobenzoic acid. The acid is then reacted with 4-aminophenol to form 4-(3-chlorobenzoylamino)phenol. The resulting compound is then reacted with 2-chloronicotinoyl chloride to obtain the final product, this compound. The purity of the synthesized compound can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
2-Chloro-N-[4-(3-chloro-benzoylamino)-phenyl]-nicotinamide has been extensively studied for its potential therapeutic properties. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. This compound has also been shown to have neuroprotective effects in various models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Moreover, this compound has been found to exhibit anticancer properties by inducing apoptosis in cancer cells.
properties
Molecular Formula |
C19H13Cl2N3O2 |
---|---|
Molecular Weight |
386.2 g/mol |
IUPAC Name |
2-chloro-N-[4-[(3-chlorobenzoyl)amino]phenyl]pyridine-3-carboxamide |
InChI |
InChI=1S/C19H13Cl2N3O2/c20-13-4-1-3-12(11-13)18(25)23-14-6-8-15(9-7-14)24-19(26)16-5-2-10-22-17(16)21/h1-11H,(H,23,25)(H,24,26) |
InChI Key |
GBEJOTWCFQGPMC-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.